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Efficacy and Cost Data for Mebeverine

The table below summarizes key quantitative data from the search results, which mix older cost figures with

recent efficacy findings.

Aspect Key Findings Source & Context

General Efficacy Effective for abdominal pain & other IBS
symptoms; good safety profile.

2022 Systematic Review of 22
studies [1]

Pain Relief (RR) Relative Risk (RR) vs. placebo: 1.33 (95%
CI: 0.92-1.93), not statistically significant.

2010 Meta-analysis of 8 trials
[2]

Global Improvement
(RR)

Relative Risk (RR) vs. placebo: 1.13 (95%
CI: 0.59-2.16), not statistically significant.

2010 Meta-analysis [2]

Excess Healthcare
Cost

€214 per patient/year (€94 for concomitant
medication, €120 for hospitalizations).

2004 Case-control study
(Netherlands) [3]

Cost in
Constipation-
Subgroup

€387 per patient/year (€136 for medication,
€251 for hospitalizations).

2004 Study of
Mebeverine+laxative users [3]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s581162?utm_src=pdf-body
https://www.smolecule.com/products/s581162?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC8879004/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2816265/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2816265/
https://pubmed.ncbi.nlm.nih.gov/15386693/
https://pubmed.ncbi.nlm.nih.gov/15386693/
https://www.smolecule.com/products/s581162?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Experimental Data and Methodologies

For a robust comparison, understanding the design of key clinical studies and reviews is essential.

Recent Systematic Review (2022): This review [1] provides the most current efficacy overview. Its

methodology included:

Databases: PubMed, EMBASE, Cochrane.

Search Period: January 1965 to January 2021.
Inclusion Criteria: Studies on IBS patients treated with Mebeverine, reporting on symptoms

like abdominal pain, bloating, and bowel habits. Both randomized trials and observational
studies were included.

Outcome Measures: Primary focus on the severity or frequency of bowel symptoms, with p-
values extracted where available.

Quality Assessment: Used the revised Cochrane risk-of-bias tool (RoB 2) for randomized
trials.

Older Meta-Analysis (2010): This earlier analysis [2], which did not find significant efficacy, serves

as a methodological benchmark and a point of comparison for the newer review.

Databases: PubMed, Embase, Scopus, Cochrane.

Inclusion Criteria: Placebo-controlled clinical trials of Mebeverine with well-defined global
response outcomes or abdominal pain relief.

Quality Assessment: Used the Jadad score to assess the quality of included trials.

Cost Study (2004): The primary cost data comes from a matched case-control study [3].

Data Source: Pharmacy records from the Netherlands.

Cases: Mebeverine users.
Controls: Non-users matched by age, gender, and pharmacy.

Methodology: Compared the rates of concomitant drug use and hospitalizations between
cases and controls, then calculated the associated excess costs.

Mechanism of Action and Research Workflow

The following diagrams illustrate Mebeverine's proposed mechanism and a standard research synthesis

workflow based on the reviewed studies.
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Mebeverine's Multimodal Action

Stimuli (e.g., food, stress)

GI Smooth Muscle Cell

Triggers spasms

Therapeutic Outcome

Leads to relaxation

Reduced Abdominal Pain & Cramps

1. Calcium Channel Blockade

Reduces Ca²⁺ influx
prevents contraction

2. Local Anesthetic Effect

Reduces sensitivity

3. Sodium Channel Modulation

Decreases excitability

4. Autonomic Nervous System Balance

Restores motility balance
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Key Conclusions for Researchers

Efficacy is Supported, but Nuanced: Recent high-quality evidence [1] supports Mebeverine's
efficacy, particularly for abdominal pain, a core IBS symptom. This represents an update from older

analyses [2] that found its effects statistically indistinguishable from placebo.
Significant Gaps in Cost-Effectiveness: While Mebeverine itself is a low-cost generic drug, treated

IBS patients, particularly those with constipation, incur significantly higher overall healthcare costs [3].
A formal cost-effectiveness analysis comparing Mebeverine to other antispasmodics or newer
IBS therapies is absent from the literature and represents a critical area for future research.
Safety Profile is a Key Advantage: The drug's excellent safety and tolerability profile [4] [1] [2] are

consistently highlighted, making it an attractive first-line option.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. The Efficacy of Mebeverine in the Treatment of Irritable ... [pmc.ncbi.nlm.nih.gov]

2. A systematic review of efficacy and tolerability ... [pmc.ncbi.nlm.nih.gov]

3. Treatment Patterns and Health Care Costs of Mebeverine ... [pubmed.ncbi.nlm.nih.gov]

4. Role of antispasmodics in the treatment of irritable bowel ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [mebeverine cost-effectiveness analysis IBS treatment].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b581162#mebeverine-cost-effectiveness-analysis-ibs-

treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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